Cas no 6926-14-3 (8-O-Acetylharpagide)

8-O-Acetylharpagide is a bioactive iridoid glycoside primarily found in plants of the Scrophulariaceae family, such as Harpagophytum procumbens (devil's claw). This compound exhibits notable anti-inflammatory and analgesic properties, making it a subject of interest in pharmacological research. Its mechanism of action involves modulation of inflammatory pathways, including inhibition of cyclooxygenase-2 (COX-2) and cytokine suppression. 8-O-Acetylharpagide is also studied for its potential chondroprotective effects, suggesting applications in osteoarthritis management. With high purity and stability, it serves as a valuable reference standard in analytical chemistry and phytochemical studies. Its well-characterized structure and reproducible bioactivity underscore its utility in both academic and industrial research settings.
8-O-Acetylharpagide structure
8-O-Acetylharpagide structure
Product Name:8-O-Acetylharpagide
CAS No:6926-14-3
MF:C17H26O11
MW:406.3817
MDL:MFCD03700750
CID:519136
PubChem ID:9978650
Update Time:2025-06-08

8-O-Acetylharpagide Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(1S,4aS,5R,7S,7aS)-7-(acetyloxy)-1,4a,5,6,7,7a-hexahydro-4a,5-dihydroxy-7-methylcyclopenta[c]pyran-1-yl
    • Acetylharpagide
    • 3-Acetylharpagide
    • 8-Acetylharpagide
    • 8-O-ACETYLHARPAGIDE
    • b-D-Glucopyranoside,(1S,4aS,5R,7S,7aS)-7-(acetyloxy)-1,4a,5,6,7,7a-hexahydro-4a,5-dihydroxy-7-...
    • 6-Thio-8-propylthiotheophylline
    • 8-n-Propylthio-6-thiotheophyllin
    • 8-O-acetyl-harpagide
    • Uric acid,1,3-dimethyl-8-propylthio-6-thio
    • Harpagide 7-acetate
    • beta-D-Glucopyranoside, (1S,4aS,5R,7S,7aS)-7-(acetyloxy)-1,4a,5,6,7,7a-hexahydro-4a,5-dihydroxy-7-methylcyclopenta[c]pyran-1-yl
    • [ "" ]
    • [(4As,7S,7aR)-4a,5-dihydroxy-7-methyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-te
    • 8-?O-?Acetylharpagide
    • 8-OAc-harpagide
    • MLS002473158
    • MEGxp0_000602
    • HMS2198M04
    • BDBM50250347
    • s9474
    • SMR001397250
    • W1762
    • Harpagide 8-acetate
    • 6-epi-8-O-acetylharpagide
    • 8-Acetylharpagide, >=85% (LC/MS-ELSD)
    • NCGC00169032-03_C17H26O11_(1S,4aS,5R,7S,7aS)-1-(beta-D-Glucopyranosyloxy)-4a,5-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-7-yl acetate
    • AC-34969
    • AKOS030530356
    • CHEMBL523290
    • ACon1_000486
    • BS-17945
    • NCGC00169032-03
    • DTXSID101346466
    • (1S,4aS,5R,7S,7aS)-4a,5-Dihydroxy-7-methyl-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-7-yl acetate
    • 8--cetylharpagide
    • 6926-14-3
    • CS-0009785
    • HY-N0757
    • NCGC00169032-01
    • CHEBI:228846
    • DA-70385
    • (1S,4AS,5R,7S,7AS)-4A,5-DIHYDROXY-7-METHYL-1-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-1H,5H,6H,7AH-CYCLOPENTA[C]PYRAN-7-YL ACETATE
    • [(1S,4aS,5R,7S,7aS)-4a,5-dihydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[c]pyran-7-yl] acetate
    • 8-O-Acetylharpagide
    • MDL: MFCD03700750
    • Inchi: 1S/C17H26O11/c1-7(19)28-16(2)5-9(20)17(24)3-4-25-15(13(16)17)27-14-12(23)11(22)10(21)8(6-18)26-14/h3-4,8-15,18,20-24H,5-6H2,1-2H3/t8-,9-,10-,11+,12-,13-,14+,15+,16+,17-/m1/s1
    • InChI Key: CAFTUQNGDROXEZ-XBDCZORHSA-N
    • SMILES: O(C(C([H])([H])[H])=O)[C@@]1(C([H])([H])[H])C([H])([H])[C@]([H])([C@@]2(C([H])=C([H])O[C@]([H])([C@]12[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 406.14800
  • Monoisotopic Mass: 406.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 175
  • Molecular Weight: 406.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.58
  • Melting Point: 227-229 ºC
  • Boiling Point: 607.2°C at 760 mmHg
  • Flash Point: 215.9°C
  • Refractive Index: 1.623
  • PSA: 175.37000
  • LogP: -2.89340

8-O-Acetylharpagide Security Information

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8-O-Acetylharpagide Related Literature

Additional information on 8-O-Acetylharpagide

Introduction to 8-O-Acetylharpagide (CAS No: 6926-14-3) and Its Emerging Applications in Chemical Biology

8-O-Acetylharpagide, chemically designated as (2α,3α,4α)-3,4-dihydroxy-8-acetyl-15-oxo-coloxylic acid, is a naturally occurring compound derived from the plant *Harpagophytum procumbens*, commonly known as Devil's Claw. With a CAS number of 6926-14-3, this polyacetylene derivative has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities and structural complexity. The compound's unique molecular framework, featuring multiple hydroxyl and acetyl groups, contributes to its potent pharmacological effects, making it a subject of extensive investigation in both preclinical and clinical studies.

The structural elucidation of 8-O-Acetylharpagide has been a cornerstone in understanding its mechanism of action. High-resolution nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have confirmed its molecular formula and revealed its intricate stereochemistry. This detailed structural information has enabled researchers to explore synthetic pathways for analog synthesis, aiming to enhance its bioavailability and therapeutic efficacy. The acetyl group at the 8-position plays a crucial role in modulating the compound's interactions with biological targets, particularly enzymes and receptors involved in inflammatory pathways.

Recent advancements in chemical biology have highlighted the anti-inflammatory properties of 8-O-Acetylharpagide. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro. These findings align with clinical observations where Devil's Claw extracts, containing 8-O-Acetylharpagide as a major component, have shown promise in alleviating symptoms associated with osteoarthritis and rheumatoid arthritis. The compound's mode of action involves modulating signaling pathways such as NF-κB and MAPK, which are central to inflammatory responses.

In addition to its anti-inflammatory effects, 8-O-Acetylharpagide has been investigated for its potential anticancer properties. Preclinical studies have revealed that it can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. The compound's ability to disrupt mitochondrial function and impair DNA replication further underscores its cytotoxic potential. These findings have prompted researchers to explore 8-O-Acetylharpagide as a lead compound for developing novel anticancer agents. Structure-activity relationship (SAR) studies have identified key pharmacophores responsible for these effects, guiding the design of derivatives with improved potency.

The pharmacokinetic profile of 8-O-Acetylharpagide is another critical aspect of its therapeutic potential. Absorption studies indicate that the compound exhibits moderate bioavailability when administered orally, with peak plasma concentrations observed within 2-3 hours post-dosing. Metabolic stability has been assessed through in vitro liver microsome experiments, revealing that 8-O-Acetylharpagide undergoes limited biotransformation under physiological conditions. This stability suggests that the compound may maintain its pharmacological activity over an extended period, potentially reducing the frequency of administration required for therapeutic effect.

Recent clinical trials have provided valuable insights into the therapeutic efficacy of Devil's Claw extracts enriched with 8-O-Acetylharpagide. A randomized controlled trial involving patients with osteoarthritis demonstrated significant improvements in pain relief and functional mobility compared to placebo recipients. The study also reported minimal side effects, reinforcing the safety profile of this natural product. These results have bolstered interest in developing standardized formulations of 8-O-Acetylharpagide for clinical use, ensuring consistent quality and efficacy across different batches.

The synthetic chemistry of 8-O-Acetylharpagide remains an active area of research, with scientists striving to develop efficient synthetic routes that mimic natural production while allowing for structural modifications. Advances in biocatalysis have enabled the use of enzymes for selective acetylation and hydroxylation steps, reducing reliance on harsh chemical conditions. Such green chemistry approaches not only improve yield but also minimize environmental impact, aligning with sustainable pharmaceutical practices.

Future directions in 8-O-Acetylharpagide research include exploring its potential as an adjuvant therapy alongside conventional treatments for chronic inflammatory diseases. Combination studies are underway to evaluate synergistic effects when used alongside nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, nanotechnology-based drug delivery systems are being investigated to enhance the targeted delivery and controlled release of 8-O-Acetylharpagide, potentially improving therapeutic outcomes.

The regulatory landscape for natural products like 8-O-Acetylharpagide continues to evolve, with increasing emphasis on quality control and standardization. Regulatory agencies now require comprehensive documentation on botanical origin, extraction methods, and purity standards to ensure product safety and efficacy. These stringent requirements have driven innovation in analytical techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS), enabling precise quantification and impurity profiling.

In conclusion,8-O-Acetylharpagide (CAS No: 6926-14-3) represents a promising natural product with significant therapeutic potential across multiple disease indications. Its unique chemical structure underpins its diverse biological activities, while ongoing research continues to uncover new mechanisms of action and applications. As scientific understanding advances,the integration of traditional herbal knowledge with modern chemical biology will likely unlock further possibilities for this remarkable compound.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6926-14-3)8-O-Acetylharpagide
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HuBei Cuiyuan Biotechnology Co.,Ltd
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